Cas no 252577-86-9 (tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate)

• Product Name: tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate
• CAS No: 252577-86-9
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 4643084
• PubChem ID: 50986487
• Update Time: 2025-06-09

tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl n-[1-(5-cyanopyridin-2-yl)piperidin-4-yl]carbamate
• DTXSID601158715
• FHVJGMSJNPXNSJ-UHFFFAOYSA-N
• Z646254054
• AKOS034504238
• 1,1-Dimethylethyl N-[1-(5-cyano-2-pyridinyl)-4-piperidinyl]carbamate
• G20989
• CKA57786
• EN300-69198
• tert-butylN-[1-(5-cyanopyridin-2-yl)piperidin-4-yl]carbamate
• DB-115224
• tert-butyl (1-(5-cyanopyridin-2-yl)piperidin-4-yl)carbamate
• tert-butyl[1-(5-cyanopyridin-2-yl)piperidin-4-yl]carbamate
• SCHEMBL7078845
• CS-0258132
• 252577-86-9
• tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate

• Inchi： 1S/C16H22N4O2/c1-16(2,3)22-15(21)19-13-6-8-20(9-7-13)14-5-4-12(10-17)11-18-14/h4-5,11,13H,6-9H2,1-3H3,(H,19,21)
• InChI Key： FHVJGMSJNPXNSJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCN(C2=NC=C(C#N)C=C2)CC1

Computed Properties

• Exact Mass: 302.17427596g/mol
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.2Ų

tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate

Introduction to tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate (CAS No. 252577-86-9)

tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate (CAS No. 252577-86-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a piperidine ring, and a 5-cyanopyridine moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of molecules, making it a valuable functional group in drug design. The presence of this group can also influence the pharmacokinetic properties of the compound, such as its metabolic stability and bioavailability. The piperidine ring, on the other hand, is a common structural motif in many biologically active molecules, often contributing to receptor binding and selectivity. The 5-cyanopyridine moiety adds further complexity and functionality, potentially enhancing the compound's interaction with biological targets.

Recent studies have explored the potential applications of tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate has also been investigated for its anti-inflammatory effects. Inflammation is a critical factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. A recent study published in the European Journal of Pharmacology demonstrated that this compound significantly reduced inflammatory markers in both in vitro and in vivo models. The findings suggest that it may have therapeutic potential for treating inflammatory conditions.

The pharmacological profile of tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate has been further characterized through extensive preclinical studies. These studies have evaluated its safety, efficacy, and pharmacokinetic properties. Results from these studies indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In terms of clinical development, several Phase I and Phase II trials are currently underway to assess the safety and efficacy of tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing clinical trials aim to provide more comprehensive data on the compound's safety and efficacy across different patient populations.

Beyond its therapeutic applications, tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate has also been studied for its use as a tool compound in academic research. Its unique structural features make it an excellent candidate for probing biological pathways and understanding disease mechanisms. Researchers have utilized this compound to investigate signaling pathways involved in cell proliferation and apoptosis, providing valuable insights into these processes.

In conclusion, tert-Butyl N-1-(5-Cyanopyridin-2-yl)piperidin-4-ylcarbamate (CAS No. 252577-86-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in the field of drug discovery.